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Compound of Interest

Compound Name: Dicreatine citrate

Cat. No.: B1180860 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Dicreatine citrate. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Dicreatine citrate is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2][3] Adherence to proper PPE protocols is

mandatory to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Dicreatine Citrate
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Situation Required PPE Standards/Specifications

Routine Handling(e.g.,

weighing, transferring)

Eye Protection, Lab Coat,

Gloves, Respiratory Protection

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US)[1], impervious

clothing[1], chemically

resistant gloves (e.g., nitrile),

and a particle respirator for

nuisance exposures.

Risk of Splashing Face Shield, Lab Coat, Gloves

In addition to standard PPE, a

face shield should be worn to

provide a higher level of

protection.

Accidental Spill Cleanup
Full-face Respirator, Chemical

Resistant Suit, Gloves, Boots

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges,

impervious clothing/suit,

heavy-duty gloves, and

chemical-resistant boots.

Firefighting

Self-Contained Breathing

Apparatus (SCBA), Full

Protective Gear

MSHA/NIOSH approved or

equivalent SCBA and full

protective gear should be

worn.[1]

Operational Procedures for Safe Handling
Following these step-by-step procedures is critical for minimizing exposure and maintaining a

safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area.[1] This can be a fume hood or a designated area with

appropriate exhaust ventilation.

Ensure that an eyewash station and safety shower are readily accessible.
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Remove all sources of ignition.[1]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

2. Handling the Compound:

Avoid contact with skin and eyes.[1]

Avoid the formation and inhalation of dust and aerosols.[1]

Wear the appropriate PPE as detailed in Table 1. Gloves must be inspected for integrity

before use.[1]

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store locked up or in an area accessible only to authorized personnel.

Spill Management and Disposal Plan
Immediate and proper cleanup of a Dicreatine citrate spill is necessary to prevent

contamination and exposure.

Spill Cleanup Protocol:

Evacuate and Secure: Evacuate personnel from the immediate spill area. Keep people away

from and upwind of the spill.[1]

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear the appropriate PPE for spill cleanup as specified in Table 1.

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[1]
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Cleanup: Carefully sweep or scoop up the spilled material. Avoid creating dust. Place the

material into a suitable, sealed, and clearly labeled container for disposal.[4]

Decontamination: Clean the spill area with a suitable agent and ensure it is dry before

resuming work.

Waste Disposal: Dispose of the contained waste according to regulations.

Disposal Plan:

Regulatory Assessment: Before disposal, consult local, state, and federal regulations to

ensure complete and accurate classification and disposal.[4] The waste generator is

responsible for determining if a discarded chemical is classified as hazardous.[4]

Containerization: If possible, leave the chemical in its original container. Otherwise, place the

material into a suitable, sealed, and clearly labeled waste container.[4] Do not mix with other

waste.

Disposal Route: The recommended method for disposal is to use a licensed disposal

company.[1][4] Alternatively, disposal may occur via a licensed landfill or incineration facility.

[4]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of Dicreatine
citrate, from preparation to disposal.
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Workflow for Safe Handling of Dicreatine Citrate
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Caption: Logical workflow for the safe handling of Dicreatine citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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